Cas no 57582-30-6 (1H-Benz[g]indole, 1-methyl-)

1H-Benz[g]indole, 1-methyl- structure
1H-Benz[g]indole, 1-methyl- structure
Product Name:1H-Benz[g]indole, 1-methyl-
CAS No:57582-30-6
MF:C13H11N
MW:181.233143091202
CID:344890
PubChem ID:602424
Update Time:2025-04-19

1H-Benz[g]indole, 1-methyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Benz[g]indole, 1-methyl-
    • 1-methylbenzo[g]indole
    • BXSQDJBXSCEGTJ-UHFFFAOYSA-N
    • methyl 1h benzo[g]indol
    • 57582-30-6
    • SCHEMBL822556
    • DTXSID80345183
    • 1-Methyl-1H-benzo[g]indole #
    • 1-Methyl-1H-benz(g)indole
    • Inchi: 1S/C13H11N/c1-14-9-8-11-7-6-10-4-2-3-5-12(10)13(11)14/h2-9H,1H3
    • InChI Key: BXSQDJBXSCEGTJ-UHFFFAOYSA-N
    • SMILES: N1(C)C=CC2=CC=C3C=CC=CC3=C12

Computed Properties

  • Exact Mass: 181.08923
  • Monoisotopic Mass: 181.089149355g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 213
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 4.9Ų

Experimental Properties

  • PSA: 4.93
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